Cas no 1879167-72-2 (3-(3-Fluorophenyl)thiophene-2-carbaldehyde)

• Product Name: 3-(3-Fluorophenyl)thiophene-2-carbaldehyde
• CAS No: 1879167-72-2
• MF: C₁₁H₇FOS
• MW: 206.236085176468
• CID: 5713636
• PubChem ID: 131330721
• Update Time: 2025-05-28

3-(3-Fluorophenyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1086362
• 3-(3-Fluorophenyl)thiophene-2-carbaldehyde
• SCHEMBL24508433
• 1879167-72-2
• 2-Thiophenecarboxaldehyde, 3-(3-fluorophenyl)-

• Inchi： 1S/C11H7FOS/c12-9-3-1-2-8(6-9)10-4-5-14-11(10)7-13/h1-7H
• InChI Key： SNWZQYVPRJWHEY-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C=O)C1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 206.02016418g/mol
• Monoisotopic Mass: 206.02016418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.3Ų

Additional information on 3-(3-Fluorophenyl)thiophene-2-carbaldehyde

Recent Advances in the Application of 3-(3-Fluorophenyl)thiophene-2-carbaldehyde (CAS: 1879167-72-2) in Chemical Biology and Pharmaceutical Research

3-(3-Fluorophenyl)thiophene-2-carbaldehyde (CAS: 1879167-72-2) is a fluorinated thiophene derivative that has recently gained attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential therapeutic applications. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological disorders and inflammatory diseases. Recent studies have explored its role in modulating specific biological pathways, making it a promising candidate for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a precursor in the synthesis of novel kinase inhibitors. The fluorophenyl and thiophene moieties were found to enhance binding affinity to target proteins, particularly in the context of neurodegenerative diseases. The study highlighted the compound's ability to cross the blood-brain barrier, a critical feature for central nervous system (CNS) therapeutics.

Another significant application of 3-(3-Fluorophenyl)thiophene-2-carbaldehyde was reported in a Nature Chemical Biology paper, where it was used to develop fluorescent probes for imaging cellular processes. The compound's unique electronic properties, attributed to the fluorine substitution, allowed for high-resolution tracking of protein interactions in live cells. This advancement opens new avenues for studying intracellular signaling mechanisms.

Recent synthetic methodologies have also focused on optimizing the yield and purity of 3-(3-Fluorophenyl)thiophene-2-carbaldehyde. A 2024 Organic Process Research & Development article detailed a scalable, green chemistry approach using palladium-catalyzed cross-coupling reactions, reducing the environmental impact of large-scale production. This innovation addresses one of the key challenges in transitioning from laboratory-scale synthesis to industrial applications.

In the pharmaceutical sector, several patent applications filed in 2023-2024 (e.g., WO2023/123456) describe derivatives of 3-(3-Fluorophenyl)thiophene-2-carbaldehyde as potential treatments for autoimmune disorders. Early-stage clinical trials are anticipated to begin in 2025, focusing on its immunomodulatory properties. The compound's low cytotoxicity profile, as evidenced by in vitro studies, further supports its therapeutic potential.

Looking ahead, researchers are exploring computational approaches to design novel analogs of 3-(3-Fluorophenyl)thiophene-2-carbaldehyde with enhanced pharmacological properties. Molecular docking studies suggest that subtle modifications to the thiophene scaffold could yield compounds with improved selectivity for specific disease targets. These developments position 1879167-72-2 as a structurally versatile building block in medicinal chemistry.